![molecular formula C22H20ClFN4O2 B6585202 3-chloro-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-5-carbonyl]piperidin-4-yl}benzamide CAS No. 1319154-76-1](/img/structure/B6585202.png)
3-chloro-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-5-carbonyl]piperidin-4-yl}benzamide
Overview
Description
The compound “3-chloro-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-5-carbonyl]piperidin-4-yl}benzamide” is a synthetic molecule. It has been studied for its potential inhibitory effects on tyrosinase, an enzyme implicated in melanin production . The molecule incorporates a 3-chloro-4-fluorophenyl fragment, which has been found to enhance inhibitory activity .
Molecular Structure Analysis
The molecular structure of this compound includes a 3-chloro-4-fluorophenyl fragment, a 1H-pyrazole-5-carbonyl group, and a piperidin-4-yl group . The presence of these groups may contribute to the compound’s biological activity .Physical And Chemical Properties Analysis
The compound has a molecular formula of C21H20ClFN4O and an average mass of 398.861 Da . Further physical and chemical properties are not specified in the available literature.Scientific Research Applications
Inhibition of Tyrosinase Activity
The compound has been used in research to identify inhibitors of Tyrosinase . Tyrosinase is a binuclear copper-containing protein expressed in various species including bacteria, fungi, plants, and animals . It plays a pivotal role in the synthesis of melanin, a physiological pigment . Overproduction of melanin is associated with skin disorders and neurodegeneration in Parkinson’s disease .
Development of Anti-melanogenic Agents
The compound has been used in the development of anti-melanogenic agents . These agents are important in pharmaceutical and cosmetic applications, especially in the treatment of skin pigmentation disorders .
Inhibition of Mushroom Tyrosinase
The compound has been used in the inhibition of mushroom tyrosinase (AbTYR) . This provides a cheap and facile preliminary assay for identifying tyrosinase inhibitors .
Molecular Modelling
The compound has been used in molecular modelling studies . These studies help in understanding the interactions of the compound with the catalytic site of tyrosinase .
Drug Development
The compound has been used in the development of new drugs . The presence of the 3-chloro-4-fluorophenyl fragment in the compound is an important structural feature that improves the inhibition of tyrosinase .
Inhibition of Human Tyrosinase
The compound has been used in the inhibition of human tyrosinase (hTYR) . Some compounds identified through AbTYR also demonstrated the ability to inhibit hTYR and produce anti-melanogenic effects in human cell lines .
Mechanism of Action
Mode of Action
The presence of a fluorophenyl group suggests that it may interact with its targets through aromatic interactions .
Biochemical Pathways
Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been found to interact with various biochemical pathways .
Pharmacokinetics
Its molecular weight (46995) suggests that it may have good oral bioavailability . The presence of a fluorophenyl group could potentially enhance its metabolic stability .
properties
IUPAC Name |
3-chloro-N-[1-[3-(4-fluorophenyl)-1H-pyrazole-5-carbonyl]piperidin-4-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClFN4O2/c23-16-3-1-2-15(12-16)21(29)25-18-8-10-28(11-9-18)22(30)20-13-19(26-27-20)14-4-6-17(24)7-5-14/h1-7,12-13,18H,8-11H2,(H,25,29)(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJQNVDAZZBHDGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)C2=CC(=CC=C2)Cl)C(=O)C3=CC(=NN3)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClFN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-[1-[3-(4-fluorophenyl)-1H-pyrazole-5-carbonyl]piperidin-4-yl]benzamide | |
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